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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010

Technical Support Center: Calcium Mesoxalate
Trihydrate

This guide provides best practices, troubleshooting, and frequently asked questions for
handling and storing Calcium Mesoxalate Trihydrate (CAS RN: 21085-60-9). It is intended for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is Calcium Mesoxalate Trihydrate and what are its primary research applications?

Calcium Mesoxalate Trihydrate, also known as Calcium Ketomalonate Trihydrate, is a
calcium salt of mesoxalic acid. In research, it is known to promote B cell proliferation and has
potential anti-diabetic activity.[1] Derivatives of this compound have also been studied for their
ability to inhibit the translocation of HIC-1 reverse transcriptase.[1] It is also used in laboratory
processes for its ability to chelate, or bind to, metal ions.[2]

Q2: What are the recommended storage conditions for solid Calcium Mesoxalate Trihydrate?

For optimal stability, solid Calcium Mesoxalate Trihydrate should be stored in a tightly closed
container in a dry, cool, and well-ventilated place.[3][4] It is recommended to keep the
compound in a cool and dark place, preferably below 15°C. The product is chemically stable
under standard ambient conditions (room temperature).
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Q3: The powder appears clumped. Is it still usable?

Clumping may indicate moisture absorption, as related calcium salts can be hygroscopic.[3][5]
While the product may still be usable, the presence of excess water can affect accurate
weighing for solution preparation. For applications requiring high precision, it is recommended
to use a fresh, dry sample. To prevent clumping, ensure the container is always tightly sealed
after use and stored in a dry environment.[3]

Q4: | am having trouble dissolving the compound. What are the recommended solvents?

Calcium Mesoxalate Trihydrate has very low solubility in water, ethanol, and DMSO.[6] It is
considered practically insoluble in water.[7] However, it can be dissolved in 1 M HCI with the aid
of ultrasonication and heating to 60°C to achieve a concentration of 33.33 mg/mL.[6]

Troubleshooting Guide
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Issue Encountered

Potential Cause(s)

Recommended Solution(s)

Inconsistent experimental

results

1. Compound degradation due
to improper storage. 2.
Inaccurate concentration due
to poor solubility. 3.

Contamination of the sample.

1. Verify that the compound
has been stored according to
the recommendations (cool,
dark, dry, tightly sealed). 2.
Follow the recommended
dissolution protocol using 1 M
HCI with heat and sonication
for quantitative applications.[6]
Ensure the compound is fully
dissolved before use. 3. Use
fresh, unopened stock if
contamination is suspected.
Handle with clean spatulas

and equipment.

Difficulty achieving desired

solution concentration

The compound has very low
solubility in common laboratory
solvents like water, DMSO,
and ethanol.[6]

Use 1 M HCI as the solvent
and apply heat (60°C) and
sonication to aid dissolution.[6]
For aqueous buffers, solubility
is expected to be very low. The
solubility of related calcium
oxalate compounds is known
to be pH-dependent, with
higher solubility in acidic

conditions.[8]

Material turns discolored or

changes appearance

This could indicate chemical
degradation or contamination.
The pure compound should be
a white to almost white powder

or crystal.

Do not use the material if its
appearance has changed
significantly. Dispose of the
material according to your
institution's waste disposal

protocols and obtain a fresh

supply.

Solubility Data
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Solvent Solubility Comments
Water < 0.1 mg/mL (Insoluble)[6] Practically insoluble.[7]
Ethanol <1 mg/mL (Insoluble)[6]

< 1 mg/mL (Insoluble or slightl
DMSO g/mL ( ghtly

soluble)[6]

Requires ultrasonic and

1 MHCI 33.33 mg/mL (158.60 mM)[6]

warming/heat to 60°C.[6]

Thermal Stability

The trihydrate form of calcium oxalate loses water in two main steps upon heating. The first two
water molecules are released around 80°C, and the final water molecule is released around
130°C.[9] The anhydrous salt is stable up to approximately 410°C.[10]

Experimental Protocols & Workflows
Protocol: Preparation of a Stock Solution in Acidic
Media

This protocol describes how to prepare a stock solution of Calcium Mesoxalate Trihydrate, for
example, for use in an assay where acidic conditions are acceptable.

o Safety First: Wear appropriate Personal Protective Equipment (PPE), including a lab coat,
safety glasses, and gloves.[11] Handle the solid powder in a fume hood or ventilated area to
avoid inhaling dust.[3]

» Weighing: Accurately weigh the desired amount of Calcium Mesoxalate Trihydrate powder
using an analytical balance.

o Solvent Addition: In a suitable volumetric flask, add the weighed powder. Slowly add
approximately 70-80% of the final volume of 1 M HCI.

» Dissolution: Cap the flask and place it in an ultrasonic water bath. Set the bath temperature
to 60°C.[6]
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» Sonication: Sonicate the mixture until the solid is completely dissolved. Visually inspect the
solution against a light source to ensure no particulate matter remains.

e Final Volume: Once the solution has cooled to room temperature, add 1 M HCI to the final
volume mark on the flask.

o Storage: For prepared stock solutions, it is recommended to aliquot and store them to
prevent degradation from repeated freeze-thaw cycles.[6][12] Store at -80°C for up to 6
months or at -20°C for up to 1 month.[1][6]

Workflow Diagram: Handling and Storage Decision Tree

This diagram outlines the standard procedure for receiving, handling, and storing Calcium
Mesoxalate Trihydrate.
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Caption: Workflow for receiving and storing the compound.

Logical Diagram: Factors Affecting Compound Stability

This diagram illustrates the key environmental factors that can impact the stability of solid
Calcium Mesoxalate Trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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